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Compound of Interest

Compound Name: Propargyl-PEG2-CH2COOH

Cat. No.: B3170540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling and potential hazards

of Propargyl-PEG2-CH2COOH, a bifunctional linker commonly used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs) and other bioconjugates. As a key reagent in drug

development and chemical biology, a thorough understanding of its safety profile is paramount

for all personnel.

Chemical Identification and Physical Properties
Propargyl-PEG2-CH2COOH is a polyethylene glycol (PEG)-based linker containing a terminal

alkyne group and a carboxylic acid. This structure allows for versatile conjugation strategies,

most notably in "click chemistry" reactions.
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Property Value Source(s)

Chemical Name

2-(2-(2-(Prop-2-yn-1-

yloxy)ethoxy)ethoxy)acetic

acid

[1]

CAS Number 944561-46-0 [2]

Molecular Formula C9H14O5 [2]

Molecular Weight 202.20 g/mol [2]

Appearance Liquid [3]

Color Colorless to light yellow [3]

Density 1.158±0.06 g/cm³ [3]

Purity Typically >95% [3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Propargyl-PEG2-CH2COOH is classified as a hazardous substance. The primary

hazards are associated with its irritant properties.

Hazard

Classification
Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage
[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2]

GHS Pictograms:
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alt text

Signal Word: Danger[2]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling Propargyl-PEG2-CH2COOH
to mitigate the risks of exposure.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Personal Protective Equipment
The following personal protective equipment should be worn at all times when handling this

compound:

PPE Type Specification Source(s)

Eye/Face Protection

Wear safety glasses with side-

shields or chemical goggles

and a face shield.

[2]

Hand Protection
Wear compatible chemical-

resistant gloves.
[2]

Skin and Body Protection

Wear a lab coat, and consider

additional protective clothing

for larger quantities.

[2]

Respiratory Protection

If working outside a fume hood

or if aerosols may be

generated, use a NIOSH-

approved respirator.

[2]

Hygiene Measures
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Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in laboratory areas.

Remove contaminated clothing and wash it before reuse.[2]

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Propargyl-PEG2-CH2COOH.

Storage Condition Recommendation Source(s)

Short-term (days to weeks) Store at 0 - 4°C.[1] [1]

Long-term (months to years) Store at -20°C.[1] [1]

In Solvent

Store at -80°C for up to 6

months, or -20°C for up to 1

month. Solutions should be

stored under a nitrogen

atmosphere.[3]

[3]

General Recommendations

Keep in a dry, dark place.[1]

The product is stable for

several weeks during standard

shipping conditions at ambient

temperature.[1]

[1]

First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures Source(s)

Inhalation

Move the victim to fresh air

and keep them at rest in a

position comfortable for

breathing. Seek medical

attention.

[2]

Skin Contact

Immediately wash with plenty

of soap and water. Remove

contaminated clothing. Seek

medical attention if irritation

persists.

[2]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a poison

center or doctor.

[2]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Seek medical

attention.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

[2] Do not allow the material to enter drains or water courses.

Experimental Protocols for Safety Assessment
While specific experimental data for Propargyl-PEG2-CH2COOH is not publicly available, the

following are summaries of standard OECD (Organisation for Economic Co-operation and

Development) test guidelines used to assess the hazards identified for this chemical.

Skin Irritation Testing (Based on OECD Test Guideline
439)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b3170540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3170540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This in vitro method assesses the potential of a chemical to cause skin irritation.[4]

Methodology:

Test System: A reconstructed human epidermis (RhE) model, which mimics the upper layers

of human skin, is used.[3][4]

Procedure:

The test chemical is applied topically to the surface of the RhE tissue.[5]

The tissue is incubated for a defined period (e.g., 60 minutes).[5]

After incubation, the chemical is removed by washing.[5]

The tissue is then incubated for a further recovery period (e.g., 42 hours).[5]

Endpoint: Cell viability is measured using a colorimetric assay, such as the MTT assay.[6]

The amount of colored formazan produced is proportional to the number of viable cells.

Interpretation: A reduction in cell viability below a certain threshold (e.g., ≤ 50%) compared to

a negative control indicates that the chemical is an irritant.[4][5]

Serious Eye Damage/Eye Irritation Testing (Based on
OECD Test Guideline 492)
This in vitro method is used to identify chemicals that have the potential to cause serious eye

damage.

Methodology:

Test System: A reconstructed human cornea-like epithelium (RhCE) model is utilized.

Procedure:

The test substance is applied to the surface of the RhCE tissue.

The tissue is incubated for a specified time.
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The substance is then rinsed off.

Endpoint: Cytotoxicity is determined by measuring cell viability, typically with the MTT assay.

Interpretation: A significant decrease in cell viability below a defined threshold suggests the

potential for serious eye damage.

Respiratory Irritation Assessment
Currently, there are no validated in vitro models for respiratory irritation that are approved for

regulatory use.[7] Assessment is typically based on a weight of evidence approach, which may

include:

Human data (if available).

Inhalation toxicity studies in animals.

Data from structurally similar compounds.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of Propargyl-PEG2-
CH2COOH in a laboratory setting.
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Propargyl-PEG2-CH2COOH Safe Handling Workflow

Planning & Preparation

Handling & Use

Cleanup & Disposal

Storage

Emergency Response

Review SDS & Conduct Risk Assessment

Ensure Engineering Controls are Functional (Fume Hood)

Select & Inspect Appropriate PPE

Work Within a Fume Hood

Don Appropriate PPE

Carefully Dispense and Handle Chemical

Perform Experiment

Decontaminate Work Area

Dispose of Waste in Designated Container

Remove PPE and Wash Hands Thoroughly

Store in a Cool, Dark, & Dry Place (-20°C Long-Term)

In Case of Spill or Exposure

Follow First Aid Procedures

Notify Supervisor & Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Propargyl-PEG2-CH2COOH.
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Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a formal risk assessment and should be used in

conjunction with the most current Safety Data Sheet (SDS) provided by the supplier. All

laboratory personnel should be trained in safe chemical handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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